1-(2-Chloroethyl)-3-(2,2,3,3,4,4,5,5,6,6-decafluorocyclohexyl)-1-nitrosourea

• CAS: 74795-00-9
• Molecular Formula: C9H6ClF10N3O2
• Molecular Weight: 413.60 g/mol
• SMILES: C(CCl)N(C(=O)NC1C(C(C(C(C1(F)F)(F)F)(F)F)(F)F)(F)F)N=O
• InChI: InChI=1S/C9H6ClF10N3O2/c10-1-2-23(22-25)4(24)21-3-5(11,12)7(15,16)9(19,20)8(17,18)6(3,13)14/h3H,1-2H2,(H,21,24)
• InChIKey: ZAIGOEGFLICAAW-UHFFFAOYSA-N

Research on nitrosourea antineoplastic agents is often confounded by rapid CYP450-mediated metabolism. FCCNU solves this as a perfluorinated CCNU analog. Its decafluorocyclohexyl ring is incapable of hydroxylation, providing a 'pharmacologically silent' comparator. - Blocks CCNU's primary metabolic inactivation pathway for definitive SAR studies. - Decomposes via a unique intramolecular cyclization, abolishing DNA alkylation to isolate metabolic contributions. - Serves as a benchmark for the impact of perfluorination on drug-like properties (XLogP3: 3.6).

FCCNU: Perfluorinated CCNU Analog Overview

1-(2-Chloroethyl)-3-(2,2,3,3,4,4,5,5,6,6-decafluorocyclohexyl)-1-nitrosourea (CAS 74795-00-9), also designated FCCNU, is a synthetic fluorinated nitrosourea belonging to the chloroethylnitrosourea class of DNA-alkylating antineoplastic agents [1]. Designed as a perfluorinated analog of lomustine (CCNU), FCCNU replaces the cyclohexyl ring with a 1H-decafluorocyclohexyl moiety to block cytochrome P450-mediated hydroxylation—the primary metabolic inactivation pathway of CCNU [1]. This structural modification fundamentally alters its chemical stability, decomposition pathway, and biological activity profile relative to the parent compound [2].

Perfluorinated CCNU analog designed to block CYP450-mediated cyclohexyl hydroxylation

Unique pH 7 decomposition pathway: intramolecular cyclization, not alkylating species

Research tool for nitrosourea metabolism, SAR, and decomposition mechanism studies

• [1] Foster, A. B.; Jarman, M.; Coe, P. L.; Sleigh, J.; Tatlow, J. C. Fluorinated Analogues of 1-(2-Chloroethyl)-3-cyclohexyl-1-nitrosourea: An Attempt to Control Metabolism. J. Med. Chem. 1980, 23 (11), 1226–1229. PMID: 7452672. View Source
• [2] PubChem Compound Summary for CID 135590, 1-(2-Chloroethyl)-3-(2,2,3,3,4,4,5,5,6,6-decafluorocyclohexyl)-1-nitrosourea. National Library of Medicine. Accessed April 2026. View Source

Why FCCNU Cannot Be Replaced

Although FCCNU shares the 2-chloroethyl-nitrosourea pharmacophore with clinical agents such as lomustine (CCNU), carmustine (BCNU), and fotemustine, the decafluorocyclohexyl substituent imposes a unique decomposition trajectory and metabolic profile that precludes functional interchangeability. Unlike CCNU, which decomposes via carbamoylating and alkylating species under physiological conditions, FCCNU undergoes rapid intramolecular cyclization at pH 7 to form 1-(1H-decafluorocyclohexyl)-3-nitrosoimidazolidin-2-one, with subsequent HF elimination generating a nonafluorocyclohexenyl derivative—a pathway not observed to any significant extent for CCNU [1]. This divergent chemistry abolishes the alkylating activity responsible for antitumor efficacy while preserving the capacity to probe structure–metabolism relationships in the nitrosourea class [1][2].

FCCNU

This product

Decomposes via intramolecular cyclization to a stable nitrosoimidazolidinone; no significant alkylating species formed at pH 7.

CCNU / BCNU / Fotemustine

Generate carbamoylating and alkylating species responsible for DNA crosslinking and antitumor endpoint activity.

Metabolism

Cyclohexyl hydroxylation structurally blocked; no hydroxylatable C–H bonds due to perfluorination.

Rapid hepatic CYP450 hydroxylation of the cyclohexyl ring, producing multiple active/inactive metabolites.

Activity

Reported lack of antitumor response in intracerebral L1210 model, despite retaining the chloroethyl-nitrosourea pharmacophore.

Known antitumor activity in L1210 and other models; activity depends on metabolic activation.

• [1] Foster, A. B.; Jarman, M.; Coe, P. L.; Sleigh, J.; Tatlow, J. C. Fluorinated Analogues of 1-(2-Chloroethyl)-3-cyclohexyl-1-nitrosourea: An Attempt to Control Metabolism. J. Med. Chem. 1980, 23 (11), 1226–1229. PMID: 7452672. View Source
• [2] Semantic Scholar summary of Foster et al. 1980. Fluorinated analogues of 1-(2-chloroethyl)-3-cyclohexyl-1-nitrosourea: an attempt to control metabolism. View Source

FCCNU Differentiation Evidence vs. Comparators

Decomposition Pathway: FCCNU vs. CCNU

At pH 7 in phosphate buffer at room temperature, FCCNU undergoes rapid decomposition via intramolecular cyclization to yield 1-(1H-decafluorocyclohexyl)-3-nitrosoimidazolidin-2-one (3) and, following HF loss, a 1-(nonafluorocyclohexenyl) derivative (4). In contrast, CCNU does not follow this decomposition pathway to any significant extent, instead decomposing to carbamoylating and alkylating species [1]. This constitutes a qualitative, pathway-level divergence directly attributable to the electron-withdrawing decafluorocyclohexyl group.

Decomposition pathway

Head-to-head

FCCNU: rapid cyclization to nitrosoimidazolidinone, then HF loss to nonafluorocyclohexenyl derivative.
CCNU: carbamoylating/alkylating species, no cyclization.

Qualitative pathway divergence; enables unique reactivity studies.

pH 7 phosphate buffer, room temperature.

Evidence Dimension	Decomposition pathway at physiological pH (7.0, phosphate buffer, room temperature)
Target Compound Data	Rapid decomposition to 1-(1H-decafluorocyclohexyl)-3-nitrosoimidazolidin-2-one (3) and nonafluorocyclohexenyl derivative (4); both intermediates were isolated crystalline and characterized [1].
Comparator Or Baseline	CCNU: no significant formation of analogous cyclization products; decomposes to carbamoylating/alkylating species [1].
Quantified Difference	Qualitative pathway divergence (present vs. absent). No quantitative half-life data reported in the primary source.
Conditions	pH 7 phosphate buffer, room temperature [1].

Why This Matters

Procurement of FCCNU enables investigation of a decomposition route that is structurally impossible for non-fluorinated analogs, providing a unique chemical probe for nitrosourea reactivity studies.

• [1] Foster, A. B.; Jarman, M.; Coe, P. L.; Sleigh, J.; Tatlow, J. C. Fluorinated Analogues of 1-(2-Chloroethyl)-3-cyclohexyl-1-nitrosourea: An Attempt to Control Metabolism. J. Med. Chem. 1980, 23 (11), 1226–1229. PMID: 7452672. View Source

CYP450 Hydroxylation Blockade

CCNU undergoes rapid and extensive in vivo hydroxylation of the cyclohexyl ring, mediated by cytochrome P450 enzymes, producing up to seven theoretical hydroxycyclohexyl metabolites (cis/trans 2-, 3-, and 4-hydroxy derivatives plus 1-hydroxy-CCNU) [1]. The decafluorocyclohexyl group of FCCNU was explicitly designed to block this metabolic pathway by replacing all hydroxylatable C–H bonds with C–F bonds, thereby preventing P450-mediated oxidation [1]. This metabolic blockade is structural and irreversible, in contrast to the partial metabolic suppression achievable with deuterated analogs .

CYP450 hydroxylation blockade

Class-level inference

Complete blockade: all cyclohexyl C–H replaced by C–F, preventing hydroxylation. CCNU produces ≥7 hydroxy metabolites.

Supports absolute metabolic-blockade research designs.

Design rationale; in vivo metabolism data not directly compared.

Evidence Dimension	Susceptibility to CYP450-mediated cyclohexyl hydroxylation
Target Compound Data	Hydroxylation structurally blocked by perfluorination; no hydroxylatable C–H bonds on the cyclohexyl ring [1].
Comparator Or Baseline	CCNU: rapid, extensive in vivo hydroxylation producing ≥7 hydroxycyclohexyl metabolites; deuterated CCNU analogs show partial metabolic suppression [1].
Quantified Difference	Binary blockade (complete for FCCNU) vs. partial suppression for deuterated analogs. Quantitative rate data for CCNU hydroxylation are available in the literature but not directly compared to FCCNU in the primary source.
Conditions	In vivo mouse metabolism studies (CCNU); design rationale (FCCNU) [1].

Why This Matters

FCCNU is the only CCNU analog with a completely non-hydroxylatable cyclohexyl mimetic, making it indispensable for experiments requiring absolute metabolic blockade rather than the partial attenuation achievable with deuterated or single-fluorine analogs.

• [1] Foster, A. B.; Jarman, M.; Coe, P. L.; Sleigh, J.; Tatlow, J. C. Fluorinated Analogues of 1-(2-Chloroethyl)-3-cyclohexyl-1-nitrosourea: An Attempt to Control Metabolism. J. Med. Chem. 1980, 23 (11), 1226–1229. PMID: 7452672. View Source

Antitumor Activity Loss in L1210 Model

FCCNU displayed marked toxicity and little antitumor activity against intracerebral L1210 leukemia in mice, whereas CCNU is a known active agent in this model [1]. Literature data indicate that CCNU at 128 μmol/kg produces a 413% increase in lifespan (ILS) in the L1210 model . The Foster et al. study does not report a numerical ILS value for FCCNU, but explicitly states "little activity," which represents a functional ablation of the antitumor effect observed with the parent compound [1].

Antitumor activity (L1210)

Cross-study comparable

FCCNU: little activity, marked toxicity.
CCNU: 413% ILS at 128 μmol/kg (literature value).

Supports negative-control use in antitumor SAR studies.

Intracerebral L1210 model; FCCNU ILS not reported numerically.

Evidence Dimension	Antitumor activity in intracerebral L1210 leukemia model (mice)
Target Compound Data	Marked toxicity; little activity against intracerebral L1210 leukemia. Numerical ILS not reported [1].
Comparator Or Baseline	CCNU: 413% ILS at 128 μmol/kg in L1210 leukemia model (literature value, cross-study comparison) .
Quantified Difference	Qualitative ablation of antitumor activity (CCNU active, FCCNU inactive). Cross-study ILS difference: 413% (CCNU) vs. negligible (FCCNU).
Conditions	Intracerebral L1210 leukemia in mice [1]; i.p. L1210 model .

Why This Matters

FCCNU serves as a definitive negative-control compound for studies dissecting the contribution of cyclohexyl hydroxylation to antitumor activity, enabling researchers to separate alkylating activity from metabolic activation requirements.

• [1] Foster, A. B.; Jarman, M.; Coe, P. L.; Sleigh, J.; Tatlow, J. C. Fluorinated Analogues of 1-(2-Chloroethyl)-3-cyclohexyl-1-nitrosourea: An Attempt to Control Metabolism. J. Med. Chem. 1980, 23 (11), 1226–1229. PMID: 7452672. View Source

Lipophilicity Increase vs. CCNU

The computed octanol-water partition coefficient (XLogP3-AA) for FCCNU is 3.6, compared to 2.31 for CCNU (lomustine) as reported by authoritative computational sources [1][2]. This ~1.3 log unit increase reflects the enhanced lipophilicity imparted by the decafluorocyclohexyl substituent. Class-level knowledge of nitrosourea structure–activity relationships suggests that increased lipophilicity can enhance blood-brain barrier penetration, though direct BBB permeability data for FCCNU are not available .

Lipophilicity

Cross-study comparable

FCCNU XLogP3-AA = 3.6
CCNU XLogP = 2.31–2.64
Δ logP ≈ +1.1 to +1.3

Higher computed lipophilicity may affect membrane partitioning.

Computed values; experimental logP not available.

Evidence Dimension	Computed octanol-water partition coefficient (XLogP3)
Target Compound Data	XLogP3-AA = 3.6 (PubChem) [1]
Comparator Or Baseline	CCNU (lomustine): XLogP = 2.31 (IUPHAR/BPS Guide to Pharmacology); alternatively 2.64 (Molbase) [2]
Quantified Difference	Δ logP ≈ +1.1 to +1.3 units (FCCNU more lipophilic than CCNU)
Conditions	Computed values; not experimentally measured. PubChem XLogP3-AA method vs. XLogP3 method.

Why This Matters

The higher computed logP of FCCNU may be relevant for research applications requiring enhanced membrane partitioning or CNS penetration, though experimental validation of BBB permeability is lacking and the compound's decomposition liability may confound in vivo distribution.

• [1] PubChem Compound Summary for CID 135590. XLogP3-AA = 3.6. View Source
• [2] IUPHAR/BPS Guide to Pharmacology: Lomustine ligand page. XLogP = 2.31. View Source

Unique Decomposition Product Isolation

The Foster et al. study isolated and crystallographically characterized the two primary decomposition products of FCCNU: 1-(1H-decafluorocyclohexyl)-3-nitrosoimidazolidin-2-one (compound 3) and the 1-(nonafluorocyclohexenyl) derivative (compound 4), the latter formed by loss of HF from 3 [1]. Both compounds were unstable in buffer but were successfully isolated in crystalline form. In contrast, the decomposition products of CCNU under identical conditions are carbamoylating and alkylating species that were not isolated as stable crystalline entities [1].

Decomposition product isolation

Supporting evidence

Crystalline nitrosoimidazolidinone and nonafluorocyclohexenyl derivative isolated and characterized. CCNU decomposition products not isolable as stable solids.

Enables analytical standard development and mechanistic studies.

Products unstable in buffer but isolable in crystalline form.

Evidence Dimension	Isolation and characterization of decomposition products at pH 7
Target Compound Data	Compounds 3 and 4 isolated crystalline and characterized [1].
Comparator Or Baseline	CCNU: decomposition products (alkylating/carbamoylating species) not isolated as stable crystalline compounds under these conditions [1].
Quantified Difference	Qualitative difference: stable, isolable crystalline decomposition products for FCCNU vs. reactive transient species for CCNU.
Conditions	pH 7 phosphate buffer, room temperature [1].

Why This Matters

The availability of well-characterized, crystalline decomposition products facilitates analytical method development, impurity profiling, and mechanistic studies that are not feasible with the transient decomposition species of conventional nitrosoureas.

• [1] Foster, A. B.; Jarman, M.; Coe, P. L.; Sleigh, J.; Tatlow, J. C. Fluorinated Analogues of 1-(2-Chloroethyl)-3-cyclohexyl-1-nitrosourea: An Attempt to Control Metabolism. J. Med. Chem. 1980, 23 (11), 1226–1229. PMID: 7452672. View Source

FCCNU Research Applications

CYP450 Hydroxylation Probe

FCCNU is the optimal tool compound for experiments designed to determine the contribution of cyclohexyl hydroxylation to the pharmacokinetics and tissue distribution of CCNU. Because the decafluorocyclohexyl ring is structurally incapable of undergoing CYP450-mediated oxidation, FCCNU enables direct assessment of how metabolic blockade alters in vivo disposition without the confounding influence of residual hydroxylation observed in deuterated or mono-fluorinated analogs [1]. Researchers comparing FCCNU with CCNU in parallel pharmacokinetic studies can isolate the role of hydroxylation from other clearance mechanisms [1].

Antitumor SAR Negative Control

FCCNU provides a definitive negative control for SAR studies aimed at separating the alkylating function of nitrosoureas from metabolic activation requirements. Its demonstrated lack of antitumor activity against intracerebral L1210 leukemia, despite retaining the 2-chloroethyl-nitrosourea pharmacophore, establishes that cyclohexyl hydroxylation is essential for CCNU efficacy in this model [1]. This makes FCCNU invaluable as a 'pharmacologically silent' comparator in studies where CCNU or BCNU serve as positive controls [1][2].

Nitrosourea Decomposition Mechanism Studies

The unique decomposition pathway of FCCNU—intramolecular cyclization to a stable nitrosoimidazolidinone rather than generation of alkylating species—provides a chemically distinct comparator for elucidating the relationship between decomposition mechanism and biological activity in nitrosoureas [1]. Researchers can compare DNA alkylation patterns, carbamoylation activity, and cytotoxicity between FCCNU and CCNU to dissect which chemical species are responsible for specific biological effects [1]. The isolable crystalline decomposition products of FCCNU further enable analytical reference standard development [1].

Fluorinated Drug Design Reference

With a computed XLogP3 of 3.6—approximately 1.1–1.3 log units higher than CCNU (logP 2.3–2.6)—FCCNU serves as a reference compound for studying the impact of perfluorination on the physicochemical properties of nitrosoureas [1][2]. Medicinal chemistry teams exploring fluorinated analogs of CNS-active alkylating agents can use FCCNU as a benchmark for lipophilicity, hydrogen bond acceptor count (13 for FCCNU vs. fewer for CCNU), and molecular weight effects on drug-like properties [1].

Application

Selection Property

Validation Focus

CYP450 hydroxylation probe studies

Perfluorinated cyclohexyl mimetic; no hydroxylatable C–H bonds

CYP450 metabolic blockade comparison vs. CCNU

Antitumor SAR negative-control research

Retained 2-chloroethyl-nitrosourea pharmacophore without alkylating activity

L1210 leukemia model activity comparison

Nitrosourea decomposition mechanism studies

Unique intramolecular cyclization pathway; isolable crystalline products

DNA alkylation vs. carbamoylation dissection

Fluorinated drug design reference

Computed lipophilicity (XLogP3 ~3.6) and perfluorination pattern

Physicochemical property trends in CNS nitrosoureas

• [1] PubChem Compound Summary for CID 135590. XLogP3-AA = 3.6. Hydrogen Bond Acceptor Count = 13. View Source
• [2] IUPHAR/BPS Guide to Pharmacology: Lomustine ligand page. XLogP = 2.31. View Source